Cas no 113106-18-6 (Acridine,9-(4-methyl-1-piperazinyl)-)

Acridine,9-(4-methyl-1-piperazinyl)- structure
113106-18-6 structure
Product Name:Acridine,9-(4-methyl-1-piperazinyl)-
CAS No:113106-18-6
MF:C18H19N3
MW:277.363563776016
CID:182831
PubChem ID:60597
Update Time:2025-04-19

Acridine,9-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Acridine,9-(4-methyl-1-piperazinyl)-
    • 9-(4-methylpiperazin-1-yl)acridine
    • AKOS037448065
    • NSC277500
    • DTXSID20150293
    • ACRIDINE, 9-(4-METHYL-1-PIPERAZINYL)-
    • NSC-277500
    • 113106-18-6
    • 9-(4-Methyl-1-piperazinyl)acridine
    • Inchi: 1S/C18H19N3/c1-20-10-12-21(13-11-20)18-14-6-2-4-8-16(14)19-17-9-5-3-7-15(17)18/h2-9H,10-13H2,1H3
    • InChI Key: XHTLDEKMWBOVSQ-UHFFFAOYSA-N
    • SMILES: N1(C2C3C=CC=CC=3N=C3C=CC=CC=23)CCN(C)CC1

Computed Properties

  • Exact Mass: 277.15807
  • Monoisotopic Mass: 277.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • PSA: 19.37
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